molecular formula C8H8ClF4N B6221378 2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride CAS No. 2758000-86-9

2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride

Cat. No.: B6221378
CAS No.: 2758000-86-9
M. Wt: 229.6
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Description

2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride is an organic compound that features both fluorine and trifluoromethyl groups. These functional groups are known for their unique chemical properties, which make the compound valuable in various scientific and industrial applications. The presence of fluorine atoms often enhances the biological activity and stability of organic molecules, making them important in pharmaceutical and agrochemical industries.

Properties

CAS No.

2758000-86-9

Molecular Formula

C8H8ClF4N

Molecular Weight

229.6

Purity

95

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride typically involves multiple steps. One common method includes the nitration of a precursor compound, followed by reduction to form the amine. The trifluoromethyl group can be introduced using a variety of reagents and conditions, such as the use of trifluoromethyl iodide in the presence of a base .

Industrial Production Methods

Industrial production of this compound often employs large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and controlled temperatures is crucial to achieve efficient synthesis. The final product is usually purified through crystallization or distillation techniques.

Chemical Reactions Analysis

Types of Reactions

2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride can undergo several types of chemical reactions, including:

    Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Common reducing agents like lithium aluminum hydride can be used to reduce the compound.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine or trifluoromethyl groups are replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding quinones, while reduction can produce amines or alcohols.

Scientific Research Applications

2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride has a wide range of applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

    Medicine: Investigated as a potential pharmaceutical intermediate for drug development.

    Industry: Utilized in the production of agrochemicals and specialty chemicals

Mechanism of Action

The mechanism by which 2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride exerts its effects involves interactions with specific molecular targets. The fluorine atoms can enhance the compound’s ability to bind to enzymes or receptors, thereby modulating their activity. The trifluoromethyl group can also influence the compound’s lipophilicity and metabolic stability, affecting its overall pharmacokinetic properties .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride is unique due to the presence of both fluorine and trifluoromethyl groups, which confer distinct chemical and biological properties. These functional groups enhance the compound’s reactivity and stability, making it valuable for various applications in research and industry.

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